Cas no 1695201-76-3 (3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1695201-76-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6316279
• PubChem ID: 84113248
• Update Time: 2025-05-24

3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• 1695201-76-3
• EN300-1845066

• Inchi： 1S/C12H17NO/c1-12(2)10(11(12)13)8-6-4-5-7-9(8)14-3/h4-7,10-11H,13H2,1-3H3
• InChI Key： YTVLNQWCFHXVOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1695201-76-3) and Its Emerging Applications in Chemical Biology

3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine, identified by the chemical identifier CAS No. 1695201-76-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a dimethylcyclopropane core substituted with an o-methoxyphenyl group, presents an intriguing scaffold for the development of novel bioactive agents. The cyclopropane ring, known for its strained three-membered structure, often serves as a privileged scaffold in medicinal chemistry due to its ability to induce conformational constraints that can enhance binding affinity and selectivity. The presence of the 2-methoxyphenyl moiety further diversifies its pharmacophoric potential, making it a promising candidate for exploring various biological targets.

The compound’s structural features have positioned it as a valuable tool in the quest for innovative therapeutic interventions. Recent studies have highlighted the potential of cyclopropane derivatives in modulating enzyme activity and interacting with biological macromolecules. Specifically, the rigid framework of the cyclopropane ring can mimic natural product scaffolds or serve as a hinge region in protein-protein interactions, thereby facilitating the design of small-molecule inhibitors or agonists. The o-methoxyphenyl group introduces hydrophobicity and electronic properties that can be fine-tuned to optimize interactions with biological targets, such as kinases or G-protein coupled receptors (GPCRs).

In the realm of drug discovery, 3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has been explored for its potential in addressing neurological disorders. The cyclopropane core has been shown to interact with certain neurotransmitter receptors, suggesting its utility in developing treatments for conditions such as Alzheimer’s disease or Parkinson’s disease. Additionally, the methoxy group on the phenyl ring can influence metabolic stability and bioavailability, critical factors in drug development. Preliminary computational studies have indicated that this compound may exhibit favorable pharmacokinetic properties, making it an attractive candidate for further optimization.

Advances in synthetic methodologies have enabled more efficient access to complex molecules like 3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine, facilitating rapid exploration of its pharmacological profile. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropane ring and introduce the o-methoxyphenyl substituent with high precision. These synthetic advancements have not only improved yield but also allowed for greater structural diversification, enabling researchers to rapidly screen libraries of analogs for biological activity.

The compound’s potential extends beyond traditional pharmacological applications. Its unique structural motif has been investigated for its role in materials science and polymer chemistry. The strained cyclopropane ring can undergo ring-opening reactions under specific conditions, leading to the formation of linear polymers or functionalized derivatives. This property makes it a promising building block for developing novel materials with tailored properties, such as enhanced mechanical strength or biodegradability.

Recent research has also explored the role of 3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine in modulating inflammatory pathways. Studies suggest that compounds with similar scaffolds may interact with inflammatory mediators or signaling cascades, offering potential therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. The ability of this molecule to modulate enzyme activity at submicromolar concentrations underscores its significance as a lead compound for further development.

The synthesis and characterization of 3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine have been supported by cutting-edge analytical techniques. High-resolution nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its molecular structure and dynamics, while X-ray crystallography has confirmed its conformational preferences. These structural elucidations are crucial for understanding how the compound interacts with biological targets and for guiding future modifications aimed at improving potency and selectivity.

In conclusion,3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1695201-76-3) represents a structurally fascinating compound with broad applications across chemical biology and pharmaceutical research. Its unique combination of a strained cyclopropane core and an electron-rich aromatic substituent makes it a versatile scaffold for drug discovery and material science innovations. As research continues to uncover new biological functions and synthetic strategies for this molecule,3-(2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is poised to play a pivotal role in advancing our understanding of disease mechanisms and developing next-generation therapeutics.